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Compound of Interest

Compound Name: Salicylamide O-acetic acid

Cat. No.: B1209234

This document provides a comprehensive, step-by-step guide for the safe handling and
disposal of Salicylamide O-acetic acid, designed for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and regulatory compliance.

Immediate Safety and Hazard Identification

Salicylamide O-acetic acid is classified as a hazardous substance.[1] Understanding its
properties is the first step in safe handling and disposal.

e Primary Hazards: It is an irritant that causes skin irritation, serious eye irritation, and may
cause respiratory irritation.[1][2]

e GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1]

All personnel handling this chemical must be familiar with its Safety Data Sheet (SDS) and
trained in proper chemical handling and emergency procedures.[3]
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Property Value Source
Molecular Formula C9HIONO4 [1]
Molecular Weight 195.17 g/mol [1]
Appearance White Powder / Solid [41[5]
Melting Point 139-142°C [2][4]
pH 5 (saturated solution at 28°C) [4]
Solubility Water soluble [5]

Personal Protective Equipment (PPE)

Before handling Salicylamide O-acetic acid or its waste, all personnel must wear appropriate
PPE to prevent exposure.

Hand Protection: Wear chemical-resistant gloves. Gloves must be inspected before use and
disposed of properly after handling the chemical.[2][3]

» Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.[2][4]

» Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[4][5]

o Respiratory Protection: If there is a risk of generating dust, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.[3][4]

Step-by-Step Disposal Procedure

Salicylamide O-acetic acid must be disposed of as hazardous chemical waste.[2][4][5] Do not
dispose of it in the regular trash or down the drain.[6] The following procedure aligns with
general laboratory hazardous waste regulations, such as the Resource Conservation and
Recovery Act (RCRA) in the United States.[7]

Step 1: Waste Identification and Segregation
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» Immediately designate any unwanted Salicylamide O-acetic acid, including expired stock,
reaction byproducts, and contaminated materials (e.g., paper towels, gloves, weigh boats),
as hazardous waste.

o Segregate this waste from other chemical waste streams to prevent dangerous reactions.[8]
Specifically, store it separately from incompatible materials such as strong oxidizing agents
or bases.[9]

Step 2: Waste Accumulation and Storage

Container: Place the waste in a designated, compatible, and leak-proof container with a
secure screw-top cap.[8] The container material should not react with the chemical.[8]

Labeling: Clearly label the container with the words "Hazardous Waste" and the full chemical
name: "Salicylamide O-acetic acid".[10] The label should also indicate the associated
hazards (e.g., "lrritant").

Storage Location: Store the waste container in a designated "Satellite Accumulation Area"
(SAA), which must be at or near the point of generation and under the control of laboratory
personnel.[8][10] The SAA should be a secure, well-ventilated area away from heat sources.

[8]

Container Management: Keep the waste container closed at all times except when adding
waste.[8] Do not fill the container beyond 90% capacity to allow for expansion.[8]

Step 3: Arranging for Final Disposal

e Contact EH&S: Contact your institution's Environmental Health & Safety (EH&S) department
or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.[8][11]

e Manifesting: Ensure that all waste is properly documented on a hazardous waste manifest
provided by the disposal vendor. This document tracks the waste from generation to its final
disposal ("cradle-to-grave").[10]

e Disposal Method: The most common and recommended disposal method for this type of
chemical waste is high-temperature incineration at a licensed facility.[7]
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Emergency Procedures for Spills

In the event of a spill, follow these procedures immediately.

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area.[9]
e Ventilate: Ensure the area is well-ventilated.[12]

» Containment: For small spills, and if you are trained to do so, contain the spill using an
absorbent material.[9]

e Cleanup: Carefully sweep or scoop up the solid material, avoiding dust formation.[3] Place
the spilled material and all contaminated cleanup supplies into a sealed, labeled container
for disposal as hazardous waste.[3][9]

o Decontamination: Clean the spill area with soap and water.[9]

» Large Spills: For large spills, evacuate the area and contact your institution's emergency
response team or EH&S immediately.[9]

Disposal Workflow Diagram
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BENGHE

Salicylamide O-acetic Acid Disposal Workflow
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Caption: Decision workflow for the proper disposal of Salicylamide O-acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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